Cas no 932928-82-0 (2-(2-Isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid)

• Product Name: 2-(2-Isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid
• CAS No: 932928-82-0
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• MDL: MFCD03420049
• CID: 3111324
• PubChem ID: 25218877
• Update Time: 2025-05-20

2-(2-Isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid
• BBL037446
• ALBB-000537
• MFCD03420049
• VS-14161
• AKOS005159214
• SB72248
• 8-methyl-2-[2-(propan-2-yloxy)phenyl]quinoline-4-carboxylic acid
• 2-(2-isopropoxyphenyl)-8-methylquinoline-4-carboxylicacid
• H20930
• 932928-82-0
• 8-methyl-2-(2-propan-2-yloxyphenyl)quinoline-4-carboxylic acid
• STK502269

• MDL： MFCD03420049
• Inchi： 1S/C20H19NO3/c1-12(2)24-18-10-5-4-8-15(18)17-11-16(20(22)23)14-9-6-7-13(3)19(14)21-17/h4-12H,1-3H3,(H,22,23)
• InChI Key： JAILAWFRZPFHAT-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=CC=1C1=CC(C(=O)O)=C2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 321.13649347Da
• Monoisotopic Mass: 321.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 479.8±45.0 °C at 760 mmHg
• Flash Point: 244.0±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(2-Isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(2-Isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid

2-(2-Isopropoxyphenyl)-8-methylquinoline-4-carboxylic Acid: A Comprehensive Overview

The compound CAS No. 932928-82-0, also known as 2-(2-isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoline derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule combines a quinoline backbone with a carboxylic acid group and an isopropoxy-substituted phenyl ring, making it a versatile compound for research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic processes. These techniques not only enhance the efficiency of production but also contribute to the sustainability of chemical manufacturing by minimizing waste and energy consumption. The synthesis of 2-(2-isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and oxidation steps, ensuring the formation of the desired product with high purity.

The structural features of this compound make it particularly interesting for pharmacological studies. The quinoline moiety is known for its ability to interact with various biological targets, such as enzymes and receptors, which is why it is frequently used in drug design. The presence of the carboxylic acid group introduces additional functional diversity, enabling the molecule to participate in hydrogen bonding and other non-covalent interactions that are critical for bioavailability and target specificity.

Recent research has highlighted the potential of 2-(2-isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid in the field of medicinal chemistry. Studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, making it a promising candidate for the development of therapeutic agents. Additionally, its structural flexibility allows for further modification, enabling researchers to explore a wide range of analogs with enhanced pharmacokinetic properties.

In terms of applications, this compound has shown potential in materials science as well. Its aromatic structure and functional groups make it suitable for use in the development of advanced materials, such as organic semiconductors and sensors. Researchers have explored its electronic properties and have found that it exhibits desirable charge transport characteristics, which could be exploited in next-generation electronic devices.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. In this context, studies on the biodegradability and toxicity of 2-(2-isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid have provided valuable insights into its safety profile. Preliminary data suggest that the compound exhibits low toxicity towards aquatic organisms under controlled conditions, which aligns with current trends toward eco-friendly chemical design.

In conclusion, CAS No. 932928-82-0, or 2-(2-isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid, represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a valuable tool for researchers aiming to push the boundaries of chemical innovation.